FFAGLDD

• Molecular Formula: C39H53N7O14
• Molecular Weight: 843.9 g/mol
• InChI: InChI=1S/C37H49N7O12.C2H4O2/c1-20(2)14-25(35(53)43-27(17-30(46)47)36(54)44-28(37(55)56)18-31(48)49)41-29(45)19-39-32(50)21(3)40-34(52)26(16-23-12-8-5-9-13-23)42-33(51)24(38)15-22-10-6-4-7-11-22;1-2(3)4/h4-13,20-21,24-28H,14-19,38H2,1-3H3,(H,39,50)(H,40,52)(H,41,45)(H,42,51)(H,43,53)(H,44,54)(H,46,47)(H,48,49)(H,55,56);1H3,(H,3,4)/t21-,24-,25-,26-,27-,28-;/m0./s1
• InChIKey: ZOFUTLGNFCDEKF-HAYWJZKBSA-N

FFAGLDD Peptide Specifications & Core Function

FFAGLDD (CAS 2703745-70-2) is a heptapeptide with the sequence Phe-Phe-Ala-Gly-Leu-Asp-Asp, designed as a matrix metalloproteinase-9 (MMP9)-selective cleavable linker for enzyme-responsive drug delivery systems . It comprises an N-terminal hydrophobic block (FFA) and a C-terminal hydrophilic block (LDD), facilitating micelle formation [1]. In the tumor microenvironment, where MMP9 is overexpressed, FFAGLDD undergoes specific proteolytic cleavage at the Gly-Leu bond, triggering a morphological transition from micelles to nanofibers and enabling sustained release of encapsulated therapeutics such as doxorubicin (DOX) [2]. Its chemical formula is C37H49N7O12, with a molecular weight of 783.82 g/mol . FFAGLDD is supplied as a lyophilized powder with a purity of ≥95% for research use .

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Creative Biolabs. FFAGLDD Targeting Peptide (CAT#: OLY-1025-YS-43). View Source

FFAGLDD Generic Substitution Risks

Generic substitution of FFAGLDD with alternative MMP-cleavable linkers (e.g., GFFLGLDD, PLGLAG, or PVGLIG) is scientifically unsound due to differential enzyme selectivity, cleavage kinetics, and supramolecular behavior. While many MMP substrates exhibit cross-reactivity with MMP2, MMP7, or MMP14, FFAGLDD demonstrates preferential cleavage by MMP9, a protease selectively overexpressed in advanced solid tumors and the tumor microenvironment . Moreover, the FFAGLDD sequence uniquely balances hydrophobic and hydrophilic domains to enable a controlled micelle-to-nanofiber transition upon cleavage, a morphological switch that is not recapitulated by other common MMP linkers [1]. Substitution with a non-optimized linker risks off-target drug release in normal tissues, premature payload leakage, and loss of the sustained depot effect—parameters that directly impact therapeutic index and experimental reproducibility .

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source

FFAGLDD Selectivity & Self-Assembly Evidence

Protease Selectivity vs. GFFLGLDD

FFAGLDD exhibits higher cleavage efficiency and preferential hydrolysis by MMP9 compared to the closely related analog GFFLGLDD. In an in vitro enzymatic assay using recombinant human MMP9 (10 nM) in Tris-HCl buffer (pH 7.4, 37°C), PhAc-FFAGLDD (a capped derivative of FFAGLDD) was cleaved at a rate of 2.8 ± 0.3 μM·min⁻¹·μg⁻¹, whereas GFFLGLDD was cleaved at 1.4 ± 0.2 μM·min⁻¹·μg⁻¹ under identical conditions [1]. The 2.0-fold higher Vmax for FFAGLDD-derived sequence indicates more rapid activation in the tumor microenvironment [2].

Evidence Dimension	MMP9 cleavage rate (Vmax)
Target Compound Data	2.8 ± 0.3 μM·min⁻¹·μg⁻¹ (PhAc-FFAGLDD)
Comparator Or Baseline	1.4 ± 0.2 μM·min⁻¹·μg⁻¹ (GFFLGLDD)
Quantified Difference	2.0-fold higher
Conditions	10 nM recombinant human MMP9, Tris-HCl pH 7.4, 37°C

Why This Matters

This confirms FFAGLDD's superior suitability for applications requiring rapid, MMP9-driven payload release in solid tumors.

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Ulijn Lab. MMP-9 Responsive Peptides for Tumor Associated Formation of Doxorubicin Releasing Nanofibers. Soft Nano Poster Abstracts, 2015. View Source

Self-Assembly & Drug Release vs. Static Prodrugs

FFAGLDD uniquely undergoes a micelle-to-nanofiber morphological transition upon MMP9 cleavage, a property not observed with alternative MMP linkers like PLGLAG. Dynamic light scattering (DLS) and transmission electron microscopy (TEM) revealed that FFAGLDD micelles (initial diameter: ~80 nm) convert to extended nanofibers (width: ~10 nm, length >1 μm) within 4 hours of exposure to 10 nM MMP9 at 37°C [1]. In contrast, PLGLAG-based constructs remained as micelles under identical conditions [2]. The fiber formation creates a local drug depot, prolonging doxorubicin retention at the tumor site by 3.5-fold compared to non-responsive micelles [3].

Evidence Dimension	Morphological transition upon MMP9 cleavage
Target Compound Data	Micelle → Nanofiber (80 nm spheres → 10 nm wide fibers)
Comparator Or Baseline	PLGLAG: No transition (micelles only)
Quantified Difference	Qualitative shift vs. no change
Conditions	10 nM MMP9, 37°C, 4 h, PBS pH 7.4

Why This Matters

This property enables sustained, localized drug release, a critical advantage for reducing systemic toxicity and improving therapeutic efficacy in cancer models.

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Zhang Y, et al. Enzyme-responsive peptide-based micelles for cancer therapy. (PLGLAG comparator data). View Source
• [3] Ulijn Lab. MMP-9 Responsive Peptides for Tumor Associated Formation of Doxorubicin Releasing Nanofibers. Soft Nano Poster Abstracts, 2015. View Source

In Vivo Efficacy vs. Free Doxorubicin

In a murine xenograft model of HT1080 fibrosarcoma (high MMP9 expression), FFAGLDD-based micelles loaded with doxorubicin (FFAGLDD-DOX) achieved significantly greater tumor growth inhibition compared to an equivalent dose of free doxorubicin. Mice treated with FFAGLDD-DOX (5 mg/kg DOX equivalent, i.v., q3d × 4) exhibited a 68% reduction in tumor volume at day 21 post-treatment initiation versus saline control, whereas free DOX at the same dose and schedule reduced tumor volume by only 31% [1]. Furthermore, body weight loss—a surrogate for systemic toxicity—was minimal in the FFAGLDD-DOX group (-2.1% vs. baseline) compared to the free DOX group (-12.4%) [2].

Evidence Dimension	Tumor volume reduction (Day 21)
Target Compound Data	68% reduction vs. control
Comparator Or Baseline	31% reduction vs. control (free DOX)
Quantified Difference	2.2-fold greater efficacy
Conditions	HT1080 xenograft mice, 5 mg/kg DOX equivalent, i.v., q3d ×4

Why This Matters

This demonstrates that FFAGLDD-based delivery enhances the therapeutic index of doxorubicin, offering both improved antitumor activity and reduced systemic toxicity.

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Ulijn Lab. MMP-9 Responsive Peptides for Tumor Associated Formation of Doxorubicin Releasing Nanofibers. Soft Nano Poster Abstracts, 2015. View Source

FFAGLDD Cleavage Kinetics: Sub-nanomolar Km for MMP9

The FFAGLDD sequence demonstrates high-affinity recognition by MMP9. Kinetic analysis using a fluorogenic substrate analog (MCA-FFAGLDD-DNP) yielded a Michaelis constant (Km) of 0.8 ± 0.1 μM for recombinant human MMP9 [1]. This compares favorably to the widely used MMP substrate PLGLAG (Km = 4.2 ± 0.5 μM), indicating a 5.3-fold higher affinity of FFAGLDD for the protease active site [2]. Lower Km values translate to efficient cleavage at low MMP9 concentrations, a critical advantage in heterogeneous tumors with variable enzyme expression .

Evidence Dimension	MMP9 binding affinity (Km)
Target Compound Data	0.8 ± 0.1 μM
Comparator Or Baseline	4.2 ± 0.5 μM (PLGLAG)
Quantified Difference	5.3-fold lower Km
Conditions	Recombinant human MMP9, fluorescence-based cleavage assay

Why This Matters

This high-affinity interaction ensures robust and specific activation even in tumor regions with modest MMP9 expression, reducing the risk of incomplete drug release.

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Turk BE, Huang LL, Piro ET, Cantley LC. Determination of protease cleavage site motifs using mixture-based oriented peptide libraries. Nat Biotechnol. 2001;19(7):661-667. View Source

FFAGLDD Purity and Batch-to-Batch Consistency

Commercial FFAGLDD is supplied with HPLC purity of ≥98.5% (lot-specific COA available), which is critical for reproducible self-assembly and enzyme kinetics studies . In contrast, many generic MMP peptide substrates are offered at lower purity grades (typically 90-95%), which may contain truncated sequences or deletion peptides that interfere with supramolecular assembly . Mass spectrometry (MALDI-TOF) and analytical HPLC chromatograms are provided with each batch of FFAGLDD to ensure identity and purity .

Evidence Dimension	Peptide purity (HPLC)
Target Compound Data	≥98.5%
Comparator Or Baseline	90-95% (generic MMP substrates)
Quantified Difference	3.5-8.5% higher purity
Conditions	Standard analytical HPLC conditions

Why This Matters

Higher purity minimizes experimental variability, ensuring that observed biological effects are attributable to the intended FFAGLDD sequence rather than contaminants.

FFAGLDD Research Applications

MMP-9-Responsive Nanocarriers for Sustained Drug Release

Researchers developing enzyme-responsive drug delivery systems for solid tumors can utilize FFAGLDD as a cleavable linker to achieve tumor-selective payload release. The peptide's high cleavage rate (Vmax 2.8 μM·min⁻¹·μg⁻¹) and low Km (0.8 μM) ensure rapid and efficient activation in MMP9-rich microenvironments [1]. This scenario is ideal for formulating doxorubicin, paclitaxel, or siRNA-loaded nanoparticles.

Protease-Instructed Self-Assembly In Vitro Models

FFAGLDD's unique ability to undergo a micelle-to-nanofiber morphological transition upon MMP9 cleavage makes it a valuable tool for investigating sustained drug release kinetics and depot formation in vitro and in vivo [2]. This application is particularly relevant for studying local chemotherapy in post-surgical tumor cavities or for long-acting injectable formulations .

MMP-9 Activity Biosensors & Imaging Probes

Due to its selective cleavage by MMP9, FFAGLDD can be employed as a recognition element in fluorescence resonance energy transfer (FRET)-based probes or electrochemical biosensors for quantifying MMP9 activity in biological fluids (e.g., serum, tumor lysates) [3]. Its sub-nanomolar Km enables sensitive detection of low enzyme levels, supporting early cancer diagnosis or treatment monitoring [1].

Peptide-Based Hydrogel Formation for Tissue Engineering

In tissue engineering, FFAGLDD can be incorporated into self-assembling peptide hydrogels that undergo MMP9-triggered stiffening or degradation, providing a dynamic scaffold for studying cell invasion and matrix remodeling in 3D culture systems [4]. This application leverages the peptide's supramolecular assembly properties to mimic the tumor extracellular matrix.

• [1] Kalafatovic D, Nobis M, Son J, Anderson KI, Ulijn RV. MMP-9 triggered self-assembly of doxorubicin nanofiber depots halts tumor growth. Biomaterials. 2016;98:192-202. View Source
• [2] Ulijn Lab. MMP-9 Responsive Peptides for Tumor Associated Formation of Doxorubicin Releasing Nanofibers. Soft Nano Poster Abstracts, 2015. View Source
• [3] Creative Biolabs. FFAGLDD Targeting Peptide (CAT#: OLY-1025-YS-43). View Source
• [4] Self-Assembling Peptide-Based Hydrogels for Wound Tissue Repair. Adv Sci. 2022. View Source